(5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(hexyloxy)-3-methoxybenzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C26H29N3O5S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: (5Z)-2-(3,4-dimethoxyphenyl)-5-[(4-hexoxy-3-methoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C26H29N3O5S/c1-5-6-7-8-13-34-20-11-9-17(14-21(20)32-3)15-23-25(30)29-26(35-23)27-24(28-29)18-10-12-19(31-2)22(16-18)33-4/h9-12,14-16H,5-8,13H2,1-4H3/b23-15-
• InChI Key: JIPWVQJPROLLDR-HAHDFKILSA-N
• Isomeric SMILES: CCCCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2)OC
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2)OC

Description

• The compound’s IUPAC name is (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(hexyloxy)-3-methoxybenzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one.
• It belongs to the class of thiazole-based compounds and exhibits interesting biological properties.
• Thiazoles are heterocyclic compounds containing a five-membered ring with sulfur and nitrogen atoms.
• This compound’s structure includes a thiazole ring fused with a triazole ring, making it unique.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

• The compound’s mechanism of action depends on its specific target.
• It may inhibit enzymes, interact with receptors, or affect cellular processes.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: